Cas no 15174-69-3 (4-Hydroxy-3-methylbenzaldehyde)

• Product Name: 4-Hydroxy-3-methylbenzaldehyde
• CAS No: 15174-69-3
• MF: C₈H₈O₂
• MW: 136.147922515869
• MDL: MFCD00012360
• CID: 50045
• PubChem ID: 24859050
• Update Time: 2025-10-31

4-Hydroxy-3-methylbenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-3-methylbenzaldehyde
• 2-methyl-4-vinylphenol
• 3-methyl-4-hydroxy-benzaldehyde
• 4-Hydroxy-3-methyl-benzaldehyd
• 4-Hydroxy-3-methyl-benzaldehyde
• Benzaldehyde,4-hydroxy-3-methyl
• 4,3-Cresotaldehyde(7CI,8CI)
• 3-Methyl-4-hydroxybenzaldehyde
• 3-Methyl-p-hydroxybenzaldehyde
• 4-Formyl-2-methylphenol
• 4-Hydroxy-m-tolylaldehyde
• Benzaldehyde, 4-hydroxy-3-methyl-
• 4-Hydroxy-3-methylbenzaldehyde 97%
• 4-Hydroxy-3-Methylbenzaldehyde, 97%+
• P8CUX6265J
• BAKYASSDAXQKKY-UHFFFAOYSA-N
• PubChem8134
• 6-hydroxy-m-tolualdehyde
• KSC494O2R
• 4-Hydroxy-3-methyl benzaldehyde
• STL555245
• BBL101449
• AS-11571
• 15174-69-3
• SY030489
• AM20060518
• aminoguanidinenitrate
• CS-W008110
• FT-0637195
• MFCD00012360
• H1419
• Z1082846778
• 4-Hydroxy-3-methylbenzaldehyde, 97%
• J-008839
• UNII-P8CUX6265J
• CL8360
• A3336
• BP-13093
• AKOS005067737
• AC-12431
• CHEBI:190392
• DTXSID10164864
• SCHEMBL142988
• Q27286368
• EN300-67636
• C21166
• DTXCID6087355
• 4,3-Cresotaldehyde; 3-Methyl-4-hydroxybenzaldehyde; 3-Methyl-p-hydroxybenzaldehyde; 4-Formyl-2-methylphenol; 4-Hydroxy-m-tolylaldehyde;
• 626-649-5
• FH11821

• MDL： MFCD00012360
• Inchi： 1S/C8H8O2/c1-6-4-7(5-9)2-3-8(6)10/h2-5,10H,1H3
• InChI Key： BAKYASSDAXQKKY-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C=O)C=C1C

Computed Properties

• Exact Mass: 136.05200
• Monoisotopic Mass: 136.05243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 0.8
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Not available
• Density: 1.1150 (rough estimate)
• Melting Point: 118°C(lit.)
• Boiling Point: 250.5°C at 760 mmHg
• Flash Point: 105.1 °C
• Refractive Index: 1.5090 (estimate)
• PSA: 37.30000
• LogP: 1.51310
• Solubility: Not available

4-Hydroxy-3-methylbenzaldehyde Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：PG3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Storage Condition：Inert atmosphere,2-8°C
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Hydroxybenzaldehydes
• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone

Additional information on 4-Hydroxy-3-methylbenzaldehyde

Comprehensive Guide to 4-Hydroxy-3-methylbenzaldehyde (CAS No. 15174-69-3): Properties, Applications, and Industry Insights

4-Hydroxy-3-methylbenzaldehyde (CAS No. 15174-69-3) is a versatile organic compound widely recognized for its aromatic properties and functional applications in various industries. This hydroxy-methylbenzaldehyde derivative is a key intermediate in the synthesis of fragrances, pharmaceuticals, and specialty chemicals. Its molecular structure, featuring both hydroxyl and aldehyde groups, enables unique reactivity, making it valuable for fine chemical synthesis and flavor formulations.

In recent years, the demand for sustainable aroma chemicals has surged, driven by consumer preferences for eco-friendly products. 4-Hydroxy-3-methylbenzaldehyde aligns with this trend due to its potential for green synthesis methods, such as enzymatic catalysis. Researchers are actively exploring its role in biobased fragrance production, addressing queries like "How is 4-Hydroxy-3-methylbenzaldehyde used in natural perfumery?"—a frequently searched topic in AI-driven chemical databases.

The compound’s physicochemical properties include a melting point range of 98–102°C and moderate solubility in polar solvents, which are critical for industrial scale-up processes. Analytical techniques like HPLC and GC-MS are commonly employed for purity verification, a detail often sought by quality control professionals. Notably, its stability under controlled conditions makes it suitable for long-term storage, a practical consideration for supply chain optimization.

Emerging applications of CAS 15174-69-3 extend to functional material science, where it serves as a precursor for UV-absorbing polymers. This aligns with the growing interest in "photostable additives"—a trending search term in material science forums. Additionally, its derivatization into antioxidant agents has garnered attention in cosmetic formulations, responding to the market’s demand for "skin-friendly preservatives."

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Regulatory compliance remains a priority; 4-Hydroxy-3-methylbenzaldehyde is classified under standard safety protocols for handling carbonyl compounds. Manufacturers emphasize REACH certification and provide SDS documentation, addressing common compliance-related searches. The compound’s low ecotoxicity profile further supports its adoption in eco-conscious manufacturing—a hotspot in current chemical industry debates.

In conclusion, CAS 15174-69-3 exemplifies the intersection of tradition and innovation in specialty chemicals. Its adaptability to green chemistry principles and responsiveness to market trends positions it as a compound of enduring relevance. For detailed technical specifications or collaborative opportunities, consult certified suppliers with expertise in high-purity benzaldehydes.